Cas no 1700022-63-4 (7-(propan-2-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxamide)

• Product Name: 7-(propan-2-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxamide
• CAS No: 1700022-63-4
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• CID: 6381097
• PubChem ID: 136839550
• Update Time: 2025-06-09

7-(propan-2-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-(propan-2-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxamide
• EN300-1118811
• 1700022-63-4
• 7-(propan-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxamide

• Inchi： 1S/C10H16N4O/c1-6(2)8-3-4-12-10-7(9(11)15)5-13-14(8)10/h5-6,8,12H,3-4H2,1-2H3,(H2,11,15)
• InChI Key： OULOAZDZQXMFLB-UHFFFAOYSA-N
• SMILES： O=C(C1C=NN2C=1NCCC2C(C)C)N

Computed Properties

• Exact Mass: 208.13241115g/mol
• Monoisotopic Mass: 208.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 72.9Ų

Additional information on 7-(propan-2-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxamide

Recent Advances in the Study of 7-(propan-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxamide (CAS: 1700022-63-4)

The compound 7-(propan-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxamide (CAS: 1700022-63-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrazolo[1,5-a]pyrimidine core, has shown promising potential in various therapeutic applications, particularly in the modulation of kinase activity and as a scaffold for drug development. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential clinical applications.

One of the key areas of research has been the exploration of its role as a kinase inhibitor. Kinases are critical targets in the treatment of numerous diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. Preliminary in vitro and in vivo studies have demonstrated that 7-(propan-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxamide exhibits selective inhibition against specific kinase isoforms, suggesting its potential as a lead compound for further optimization. The compound's unique structural features, including the propan-2-yl substituent and the carboxamide moiety, contribute to its binding affinity and selectivity.

In addition to its kinase inhibitory activity, recent investigations have explored the compound's pharmacokinetic and pharmacodynamic properties. Studies have indicated favorable oral bioavailability and metabolic stability, which are essential for its development as a therapeutic agent. Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions underlying its biological activity, facilitating the design of derivatives with enhanced potency and reduced off-target effects.

The synthetic accessibility of 7-(propan-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxamide has also been a focus of recent research. Novel synthetic routes have been developed to improve yield and scalability, addressing challenges associated with the introduction of the propan-2-yl group and the carboxamide functionality. These advancements are critical for the large-scale production of the compound and its derivatives, enabling further preclinical and clinical evaluation.

Looking ahead, the potential applications of 7-(propan-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxamide extend beyond kinase inhibition. Emerging studies suggest its utility in targeting other disease-relevant pathways, such as those involved in immune regulation and cellular proliferation. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into therapeutic candidates, addressing unmet medical needs in oncology and beyond.

In conclusion, the compound 7-(propan-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxamide (CAS: 1700022-63-4) represents a promising scaffold for drug discovery, with recent research highlighting its diverse pharmacological properties and synthetic feasibility. Continued investigation into its mechanism of action and therapeutic potential is warranted, with the ultimate goal of advancing it into clinical development.